Cas no 1396856-98-6 (4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1396856-98-6
• MF: C₁₉H₁₅ClN₂O₄S
• MW: 402.851402521133
• CID: 5401986
• PubChem ID: 71796229
• Update Time: 2025-06-13

4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6276-0912
• [3-[(4-chloro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• VU0542890-1
• AKOS024547081
• 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• (3-((4-chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone
• 1396856-98-6

• Inchi： 1S/C19H15ClN2O4S/c20-13-2-1-3-16-17(13)21-19(27-16)26-12-9-22(10-12)18(23)11-4-5-14-15(8-11)25-7-6-24-14/h1-5,8,12H,6-7,9-10H2
• InChI Key： FTWBAIWTADGURO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(OC1CN(C(C3C=CC4=C(C=3)OCCO4)=O)C1)S2

Computed Properties

• Exact Mass: 402.0441058g/mol
• Monoisotopic Mass: 402.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.1Ų

Additional information on 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Comprehensive Overview of 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1396856-98-6)

The compound 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1396856-98-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazole core and the azetidine ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in drug discovery and precision medicine. The 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole structure aligns with this trend, as its benzodioxine moiety is known for its pharmacokinetic properties, including improved metabolic stability and bioavailability. These attributes are critical for developing next-generation therapeutics targeting chronic diseases, inflammation, and neurological disorders.

From a synthetic chemistry perspective, the incorporation of the azetidin-3-yloxy group into the benzothiazole framework presents intriguing challenges and opportunities. The azetidine ring, a four-membered nitrogen heterocycle, is increasingly valued in medicinal chemistry for its conformational rigidity and ability to enhance ligand-receptor interactions. This compound’s synthesis often involves multi-step protocols, including amide coupling and nucleophilic substitution reactions, which are topics of high interest in organic chemistry forums and academic discussions.

Another area of growing relevance is the compound’s potential role in green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, researchers are exploring eco-friendly routes to synthesize 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole. Catalytic methods, such as photocatalysis and biocatalysis, are being investigated to reduce the environmental footprint of its production. These approaches resonate with the broader scientific community’s focus on sustainable drug development.

The compound’s CAS No. 1396856-98-6 is frequently searched in chemical databases and patent literature, reflecting its commercial and academic significance. Its structural complexity and functional diversity make it a subject of ongoing research in fragment-based drug design and computational chemistry. Molecular docking studies, for instance, have highlighted its potential to bind to specific protein targets, paving the way for structure-activity relationship (SAR) analyses.

In conclusion, 4-chloro-2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to sustainable synthesis, underscore its importance in addressing contemporary scientific challenges. As the field evolves, this compound is likely to remain at the forefront of innovation, driven by its unique properties and the growing demand for targeted therapies and eco-friendly chemical processes.